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Compound of Interest

Compound Name: Coumarin 30
CAS No.: 41044-12-6
Cat. No.: B191004
Get Quote
& J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Coumarin 30, a versatile
fluorescent dye with significant applications in various scientific fields. This document details its
molecular structure, physicochemical and photophysical properties, and provides insights into
its synthesis and experimental applications, particularly in the realm of biological research.

Molecular Structure and Identification

Coumarin 30, systematically known as 7-(diethylamino)-3-(1-methylbenzimidazol-2-
yl)chromen-2-one, is a synthetic organic compound belonging to the coumarin family of dyes.
[1] Its core structure consists of a coumarin scaffold substituted with a diethylamino group at
the 7-position and a 1-methylbenzimidazol-2-yl group at the 3-position.

Below is a 2D representation of the molecular structure of Coumarin 30:
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Starting Material Step 1: Wittig Reaction Intermediate 1 Step 2: Vilsmeier-Haack Reaction Intermediate 2 Step 3: Condensation Final Product

4-(Diethylamino)salicylaldehyde

Reaction with DMF and POCIs

arbonylmethylene)
ane

7-(Diethylamino)coumarin 7-(Diethylamino)-3-formylcoumarin Reaction with N-methylphenylene-1,2-diamine

Cell Preparation

Seed cells on imaging dish
and grow to desired confluency

Prepare working solution of Coumarin 30 probe
in cell culture medium

Incubate cells with probe solution
at 37°C

Remove probe solution and wash cells
with PBS or fresh medium

Add fresh medium or imaging buffer
and acquire images using a fluorescence microscope
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Principle of FRET-Based Protease Activity Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.researchgate.net/publication/312132024_Concise_Synthesis_and_Fluorescent_Properties_of_Coumarin-30_and_Its_Isomer_7-diethylamino-4-1-methyl-1H-benzimidazol-2-ylCoumarin
https://www.benchchem.com/product/b191004/docs#an-in-depth-technical-guide-to-coumarin-30-molecular-structure-properties-and-applications
https://www.benchchem.com/product/b191004/docs#an-in-depth-technical-guide-to-coumarin-30-molecular-structure-properties-and-applications
https://www.benchchem.com/product/b191004/docs#an-in-depth-technical-guide-to-coumarin-30-molecular-structure-properties-and-applications
https://www.benchchem.com/product/b191004/docs#an-in-depth-technical-guide-to-coumarin-30-molecular-structure-properties-and-applications
https://www.benchchem.com/product/b191004?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

